Cas no 218457-78-4 (Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)-)

• Product Name: Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)-
• CAS No: 218457-78-4
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• CID: 243502
• PubChem ID: 44784800
• Update Time: 2025-06-14

Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)-
• Fmoc-D-2-Aminosuberic Acid
• Fmoc-D-Asu-OH
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)octanedioic acid
• FMOC-D-ALPHA-AMINOSUBERIC ACID
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-ALPHA-D-AMINOSUBERIC ACID
• MFCD01317729
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)octanedioic acid
• 218457-78-4
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)octanedioic acid
• (2R)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)octanedioic acid
• CS-0439323
• Fmoc-D-a-aminosuberic acid
• DTXSID30660671
• 218457-76-2
• G84337

• MDL： MFCD01317729
• Inchi： 1S/C23H25NO6/c25-21(26)13-3-1-2-12-20(22(27)28)24-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,1-3,12-14H2,(H,24,29)(H,25,26)(H,27,28)/t20-/m1/s1
• InChI Key： IMAOCPQKEUWDNC-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.16818752g/mol
• Monoisotopic Mass: 411.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)- Security Information

• HazardClass：IRRITANT

Additional information on Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)-

Recent Advances in the Study of Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)- (CAS: 218457-78-4)

The compound Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)- (CAS: 218457-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and other bioactive compounds. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the chiral (2R)-configuration makes it particularly valuable for applications in asymmetric synthesis and drug development.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach that significantly reduces the number of steps required for its synthesis, while maintaining high enantiomeric purity. This advancement not only streamlines production but also reduces costs, making the compound more accessible for large-scale pharmaceutical applications.

In addition to synthetic improvements, researchers have explored the biological activities of derivatives of Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)-. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, with preliminary in vivo studies showing promising results in animal models.

Another area of interest is the compound's role in peptide conjugation. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and the (2R)-configuration of this compound allows for the introduction of chirality into peptide chains. Recent work has highlighted its utility in creating peptide-drug conjugates (PDCs), which are emerging as a powerful class of targeted therapeutics. For instance, a 2024 study in Chemical Communications reported the successful use of this compound in the synthesis of a PDC targeting cancer cells, with enhanced stability and bioavailability compared to previous iterations.

Despite these advancements, challenges remain. The stability of the Fmoc group under certain conditions and the need for further optimization of synthetic protocols are ongoing areas of research. However, the progress made thus far underscores the compound's potential to contribute significantly to the fields of medicinal chemistry and drug development.

In conclusion, Octanedioic acid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2R)- (CAS: 218457-78-4) continues to be a molecule of great interest due to its versatile applications and the recent breakthroughs in its synthesis and biological evaluation. Future research is expected to further elucidate its mechanisms of action and expand its utility in therapeutic development.